Cas no 898762-77-1 (2-(3-Pyrrolinomethyl)benzophenone)

2-(3-Pyrrolinomethyl)benzophenone is a versatile chemical intermediate with applications in organic synthesis and pharmaceutical research. Its structure, featuring a benzophenone core modified with a pyrrolinomethyl group, offers reactivity useful for constructing complex molecular frameworks. The compound's ketone functionality allows for further derivatization, while the pyrrolinomethyl moiety enhances solubility and provides a handle for additional modifications. This makes it valuable in the development of bioactive molecules, ligands, and specialty chemicals. Its stability under standard conditions ensures ease of handling in laboratory settings. Researchers favor this compound for its balanced reactivity and potential as a building block in medicinal chemistry and materials science.

2-(3-Pyrrolinomethyl)benzophenone structure

898762-77-1 structure

Product Name:2-(3-Pyrrolinomethyl)benzophenone

CAS No:898762-77-1

MF:C₁₈H₁₇NO

MW:263.333684682846

MDL:MFCD03842857

CID:880309

PubChem ID:24725517

Update Time:2025-06-29

2-(3-Pyrrolinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

- [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-phenylmethanone
- 2-(3-PYRROLINOMETHYL)BENZOPHENONE
- 1-[(2-benzoylphenyl)methyl]-2,5-dihydro-1H-pyrrole
- {2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(phenyl)methanone
- DTXSID60643912
- 898762-77-1
- (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(phenyl)methanone
- MFCD03842857
- AKOS016021254
- 2-(3-Pyrrolinomethyl)benzophenone
- MDL： MFCD03842857
- Inchi： 1S/C18H17NO/c20-18(15-8-2-1-3-9-15)17-11-5-4-10-16(17)14-19-12-6-7-13-19/h1-11H,12-14H2
- InChI Key： YJUBMKAYPSOSAW-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1=CC=CC=C1CN1CC=CC1

Computed Properties

Exact Mass: 263.13100
Monoisotopic Mass: 263.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.147
Boiling Point: 425.8°C at 760 mmHg
Flash Point: 166.3°C
Refractive Index: 1.619
PSA: 20.31000
LogP: 3.22730

2-(3-Pyrrolinomethyl)benzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	205508-1g	2-(3-pyrrolinomethyl)benzophenone	898762-77-1	97%	1g	￡540.00	2022-03-01
Fluorochem	205508-2g	2-(3-pyrrolinomethyl)benzophenone	898762-77-1	97%	2g	￡1013.00	2022-03-01
Fluorochem	205508-5g	2-(3-pyrrolinomethyl)benzophenone	898762-77-1	97%	5g	￡2025.00	2022-03-01
Chemenu	CM297674-1g	(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(phenyl)methanone	898762-77-1	95%	1g	$***	2023-05-29
abcr	AB365533-1 g	2-(3-Pyrrolinomethyl)benzophenone, 97%; .	898762-77-1	97%	1 g	€932.90	2023-07-19
TRC	P097935-250mg	2-(3-Pyrrolinomethyl)benzophenone	898762-77-1		250mg	$ 440.00	2022-06-03
TRC	P097935-500mg	2-(3-Pyrrolinomethyl)benzophenone	898762-77-1		500mg	$ 735.00	2022-06-03
abcr	AB365533-2 g	2-(3-Pyrrolinomethyl)benzophenone, 97%; .	898762-77-1	97%	2 g	€1,677.00	2023-07-19
abcr	AB365533-1g	2-(3-Pyrrolinomethyl)benzophenone, 97%; .	898762-77-1	97%	1g	€932.10	2025-04-15
abcr	AB365533-2g	2-(3-Pyrrolinomethyl)benzophenone, 97%; .	898762-77-1	97%	2g	€1674.30	2025-04-15